Cas no 62613-62-1 (Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)-)

Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)- structure
62613-62-1 structure
Product Name:Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)-
CAS No:62613-62-1
MF:C10H11ClO2
MW:198.646142244339
CID:438229
PubChem ID:18694880
Update Time:2025-04-19

Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-chloro-1-(4-methoxy-3-methylphenyl)-
    • 2-chloro-1-(4-methoxy-3-methylphenyl)ethanone
    • SCHEMBL8135267
    • DTXSID80595646
    • 62613-62-1
    • AKOS000343582
    • 2-Chloro-1-(4-methoxy-3-methylphenyl)ethan-1-one
    • Inchi: 1S/C10H11ClO2/c1-7-5-8(9(12)6-11)3-4-10(7)13-2/h3-5H,6H2,1-2H3
    • InChI Key: SQZWJMOWUXRXEI-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=C(C)C=1)OC)=O

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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